3-[4-(3-Chlorophenyl)-2-methylpiperazin-1-yl]pyrazine-2-carbonitrile

• IUPAC Name: 3-[4-(3-chlorophenyl)-2-methylpiperazin-1-yl]pyrazine-2-carbonitrile
• InChI: InChI=1S/C16H16ClN5/c1-12-11-21(14-4-2-3-13(17)9-14)7-8-22(12)16-15(10-18)19-5-6-20-16/h2-6,9,12H,7-8,11H2,1H3
• InChI Key: PVHFAZMUJSTFID-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C2=NC=CN=C2C#N)C3=CC(=CC=C3)Cl
• Molecular Formula: C16H16ClN5
• Molecular Weight: 313.78 g/mol

Description

3-[4-(3-Chlorophenyl)-2-methylpiperazin-1-yl]pyrazine-2-carbonitrile is a complex organic compound featuring a pyrazine ring substituted with a cyano group and a piperazine ring substituted with a 3-chlorophenyl and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[4-(3-Chlorophenyl)-2-methylpiperazin-1-yl]pyrazine-2-carbonitrile typically involves multiple steps:

• Formation of the Piperazine Intermediate: : The initial step involves the synthesis of 4-(3-Chlorophenyl)-2-methylpiperazine. This can be achieved by reacting 3-chloroaniline with 2-methylpiperazine under appropriate conditions, often using a solvent like ethanol and a catalyst such as palladium on carbon.

• Coupling with Pyrazine-2-carbonitrile: : The next step involves coupling the piperazine intermediate with pyrazine-2-carbonitrile. This reaction can be facilitated by using a coupling agent like N,N’-dicyclohexylcarbodiimide (DCC) in a solvent such as dichloromethane.

Industrial Production Methods

Industrial production of this compound would likely involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to improve reaction efficiency and yield, as well as the implementation of robust purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The compound can undergo oxidation reactions, particularly at the piperazine ring, leading to the formation of N-oxides.

• Reduction: : Reduction reactions can target the cyano group, converting it to an amine group under hydrogenation conditions.

• Substitution: : The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used for oxidation.

Reduction: Hydrogen gas in the presence of a palladium catalyst is commonly used for reduction.

Substitution: Nitration can be achieved using a mixture of concentrated nitric and sulfuric acids, while halogenation can be done using halogens like bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products

Oxidation: N-oxides of the piperazine ring.

Reduction: Amino derivatives of the pyrazine ring.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

Chemistry

In chemistry, 3-[4-(3-Chlorophenyl)-2-methylpiperazin-1-yl]pyrazine-2-carbonitrile is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of various chemical reactions and pathways.

Biology

In biological research, this compound is studied for its potential interactions with biological macromolecules. It can serve as a ligand in binding studies to understand protein-ligand interactions.

Medicine

In medicinal chemistry, this compound is investigated for its potential therapeutic properties. It may exhibit activity against certain diseases, making it a candidate for drug development.

Industry

In the industrial sector, this compound can be used in the development of new materials or as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 3-[4-(3-Chlorophenyl)-2-methylpiperazin-1-yl]pyrazine-2-carbonitrile involves its interaction with specific molecular targets. The piperazine ring can interact with various receptors in the body, potentially modulating their activity. The cyano group and the pyrazine ring can also participate in hydrogen bonding and other interactions, influencing the compound’s overall biological activity.

Comparison with Similar Compounds

Similar Compounds

3-[4-(3-Chlorophenyl)piperazin-1-yl]pyrazine-2-carbonitrile: Lacks the methyl group on the piperazine ring.

3-[4-(3-Bromophenyl)-2-methylpiperazin-1-yl]pyrazine-2-carbonitrile: Substitutes the chlorine atom with a bromine atom.

3-[4-(3-Chlorophenyl)-2-ethylpiperazin-1-yl]pyrazine-2-carbonitrile: Substitutes the methyl group with an ethyl group.

Uniqueness

The presence of both the 3-chlorophenyl and the 2-methyl groups on the piperazine ring, along with the pyrazine-2-carbonitrile core, gives 3-[4-(3-Chlorophenyl)-2-methylpiperazin-1-yl]pyrazine-2-carbonitrile unique chemical and biological properties. These structural features can influence its reactivity and interaction with biological targets, making it distinct from similar compounds.

This detailed overview provides a comprehensive understanding of 3-[4-(3-Chlorophenyl)-2-methylpiperazin-1-yl]pyrazine-2-carbonitrile, covering its synthesis, reactions, applications, and unique characteristics